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Compound of Interest

Compound Name: Disperse Red 74

Cat. No.: B3029303 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during dyeing experiments with C.I. Disperse
Red 74.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Disperse Red 74 and what are its primary applications?

C.I. Disperse Red 74 is a single azo, high-temperature disperse dye.[1][2] It is primarily used

for dyeing and printing on polyester and its blended fabrics.[3][4] Due to its good sun and

sublimation fastness, it is suitable for high-temperature and high-pressure dyeing methods, as

well as hot melt dyeing.[3][5]

Q2: What are the most common causes of uneven dyeing with Disperse Red 74?

Uneven dyeing with Disperse Red 74, and disperse dyes in general, can stem from several

factors:

Improper Dye Dispersion: Aggregation or flocculation of dye particles in the dyebath can lead

to color spots and unevenness.[6][7][8] This can be caused by poor dye quality, an

inadequate dispersing agent, or adverse dyeing conditions.[7]
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Incorrect Temperature Control: A rapid or inconsistent temperature rise during the critical

dyeing phase can cause the dye to rush onto the fiber surface, resulting in poor leveling.[7]

[9]

Inadequate pH Control: Disperse dyes like Disperse Red 74 are most stable in a weakly

acidic dyebath.[7][9] The recommended pH value for the dyeing bath is 5-6.[1][3][5]

Significant deviations from this optimal pH range can affect the dye's stability and uptake

rate.[7]

Poor Fabric Preparation: Residual oils, sizing agents, or other impurities on the fabric can

hinder uniform dye penetration.[7][10][11]

Inappropriate Auxiliary Selection: The choice and concentration of dispersing and leveling

agents are crucial for achieving a level dyeing.[6][7]

Q3: What is the recommended dyeing method for Disperse Red 74?

Disperse Red 74 is best suited for high-temperature, high-pressure (HTHP) exhaust dyeing for

polyester.[1][3] This method typically involves heating the dyebath to around 130°C to swell the

polyester fibers, allowing the dye molecules to penetrate the fiber.[1][3]

Troubleshooting Guide for Uneven Dyeing
This guide provides a systematic approach to identifying and resolving common issues leading

to uneven dyeing with Disperse Red 74.

Problem: Streaky or Patchy Dyeing
This is characterized by variations in shade across the fabric, often appearing as light or dark

patches or streaks.[11]
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Potential Cause Recommended Solution

Poor dye dispersion

Ensure the dye is properly pasted with a

dispersing agent and a small amount of warm

water before adding it to the dyebath.[11] Use a

high-quality, high-temperature stable dispersing

agent.[11][12]

Rapid rate of temperature rise

Employ a slower, controlled rate of temperature

increase, especially in the critical range of 80°C

to 130°C.[7][11] A rate of 1-2°C per minute is a

good starting point.[11]

Insufficient leveling agent

Add or increase the concentration of a suitable

high-temperature leveling agent to promote

even dye distribution.[7][11]

Inadequate dyebath circulation

Ensure sufficient agitation and circulation of the

dye liquor to maintain uniform temperature and

dye concentration.[6][11]

Problem: Color Spots or Speckles
This issue is often a result of dye particle agglomeration.[8][11]
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Potential Cause Recommended Solution

Dye agglomeration

Improve initial dye dispersion as mentioned

above. Consider filtering the dye dispersion

before adding it to the dyebath.

Water hardness

Use demineralized or softened water. If not

possible, add a sequestering agent to chelate

calcium and magnesium ions.[11][13]

Low-quality dye
Ensure the Disperse Red 74 used is of high

quality with good dispersion characteristics.[8]

Incompatible auxiliaries

Verify the compatibility of all chemicals

(dispersants, leveling agents, pH buffers) used

in the dyebath.[14]

Problem: Shade Inconsistency (Batch-to-Batch)
This refers to variations in color between different dyeing batches.

Potential Cause Recommended Solution

Variations in dyeing parameters
Strictly control all dyeing parameters: liquor

ratio, temperature profile, pH, and time.[7]

Inconsistent substrate

Ensure the polyester substrate is from the same

batch and has undergone consistent pre-

treatment.[7]

Weighing and dispensing errors
Use calibrated equipment for weighing dyes and

chemicals.

Experimental Protocols
Standard High-Temperature/High-Pressure (HTHP)
Dyeing Protocol for Polyester
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This protocol provides a general procedure for dyeing polyester fabric with Disperse Red 74.

Optimal concentrations of auxiliaries and the temperature profile may need to be adjusted

based on the specific equipment and substrate.

Fabric Preparation:

Thoroughly scour the polyester fabric to remove any impurities like oils, waxes, or sizing

agents.[7][10][12]

Rinse the fabric well and allow it to dry.

Dye Bath Preparation:

Set the liquor ratio (e.g., 10:1 to 20:1).

Add a dispersing agent (e.g., 1 g/L of a high-temperature stable agent) and a sequestering

agent if using hard water.[11]

Adjust the pH of the dyebath to the optimal range of 5-6 using acetic acid.[1][3][5]

Prepare a separate dispersion of Disperse Red 74 by pasting it with a small amount of

the dispersing agent and warm water. Add this dispersion to the dyebath.

Add a leveling agent if required.

Dyeing Cycle:

Introduce the prepared fabric into the dyebath at approximately 50-60°C.

Raise the temperature to 130°C at a controlled rate of 1-2°C per minute.[11]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.

[1][3]

Cool the dyebath down to 70-80°C.

After-treatment (Reduction Clearing):
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Drain the dyebath.

Perform a reduction clearing to remove any unfixed dye from the fabric surface. This is

crucial for good wash fastness.[7] A typical recipe includes:

Caustic Soda (Sodium Hydroxide): 2 g/L

Sodium Hydrosulfite: 2 g/L

Treat the fabric at 70-80°C for 15-20 minutes.

Rinse the fabric thoroughly, neutralize with a mild acid if necessary, and then rinse again.

Dry the fabric.

Visual Troubleshooting Guide
The following diagrams illustrate the logical workflow for troubleshooting uneven dyeing and

the key factors influencing the dyeing process.
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Troubleshooting Workflow for Uneven Dyeing
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Caption: Troubleshooting workflow for uneven dyeing.
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Key Factors in Disperse Dyeing Process

Disperse Red 74

Proper Dispersion

Polyester Substrate

Thorough Preparation

Dyeing Process
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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